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Compound of Interest

3-(Thien-2-yl)-L-alanine, N-BOC
Compound Name:
protected

Cat. No.: B558398

CAS Number: 56675-37-7

This guide provides an in-depth overview of N-BOC-3-(2-thienyl)-L-alanine, a crucial building
block for researchers, scientists, and professionals in drug development. It details the
compound's properties, synthesis, and applications, with a focus on its role in peptide and
peptidomimetic design.

Compound Data and Properties

N-BOC-3-(2-thienyl)-L-alanine is a protected amino acid derivative essential in peptide
synthesis. The tert-butyloxycarbonyl (BOC) protecting group on the alpha-amino group
prevents unwanted side reactions during peptide coupling. The presence of the thienyl group, a
bioisostere of the phenyl group in phenylalanine, allows for the modification of peptide
properties such as binding affinity and metabolic stability.
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Property Value Reference
CAS Number 56675-37-7 [1]
Molecular Formula C12H17NO4S [1]
Molecular Weight 271.33 g/mol [1]

White to off-white crystalline
Appearance [1]

powder
Melting Point 71-76 °C [1]

) o [0]20/D =-14 £ 1° (c=1in
Optical Activity ) [2]
MeOH) for the (S)-isomer

Synthesis and Experimental Protocols

The synthesis of N-BOC-3-(2-thienyl)-L-alanine is typically achieved through the reaction of 3-
(2-thienyl)-L-alanine with di-tert-butyl dicarbonate (Boc anhydride) under basic conditions. This
procedure ensures the selective protection of the amino group.

General Experimental Protocol for N-BOC Protection:

A general method for the N-Boc protection of an amino acid involves dissolving the amino acid
in a suitable solvent system, such as a mixture of dioxane and water. An inorganic base, like
sodium hydroxide, is added to deprotonate the amino group, facilitating its nucleophilic attack
on the Boc anhydride. The reaction mixture is stirred at room temperature until completion,
which can be monitored by thin-layer chromatography (TLC).

Workflow for N-BOC Protection:
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Caption: General workflow for the synthesis of N-BOC protected amino acids.

Analytical Characterization

The purity and identity of N-BOC-3-(2-thienyl)-L-alanine are confirmed using various analytical

techniques.
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Analytical Technique Expected Observations

Signals corresponding to the Boc group (a
singlet around 1.4 ppm), the protons of the

14 NMR g. ppm) p |
alanine backbone, and the protons of the thienyl

ring.

Resonances for the carbonyl carbons of the Boc

and carboxylic acid groups, the carbons of the
13C NMR )

Boc and alanine backbone, and the carbons of

the thienyl ring.

A single major peak indicating high purity, with
HPLC retention time dependent on the specific column

and mobile phase used.

M Spect . A molecular ion peak corresponding to the
ass Spectrometry _
calculated molecular weight of the compound.

Applications in Drug Development

N-BOC-3-(2-thienyl)-L-alanine is a valuable building block in the synthesis of peptides and
peptidomimetics. The incorporation of the 3-(2-thienyl)-L-alanine residue can significantly
influence the pharmacological properties of a peptide.

Role as a Phenylalanine Bioisostere:

The thienyl ring is a well-established bioisostere of the phenyl ring. Replacing phenylalanine
with 3-(2-thienyl)-L-alanine in a peptide sequence can lead to:

 Altered Binding Affinity: The electronic and steric differences between the thienyl and phenyl
rings can modulate the interaction of the peptide with its biological target.

o Modified Pharmacokinetic Properties: The thiophene moiety can influence the metabolic
stability and membrane permeability of the peptide, potentially improving its bioavailability.

» Novel Intellectual Property: The creation of novel peptide analogues with this unnatural
amino acid can lead to new patents.
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Logical Relationship in Bioisosteric Replacement:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-BOC-3-(2-thienyl)-L-alanine: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558398#cas-number-for-n-boc-3-2-thienyl-I-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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